O-geranylvanillin
O-geranylvanillin
O-Geranylvanillin belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. O-Geranylvanillin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, O-geranylvanillin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, O-geranylvanillin can be found in green vegetables. This makes O-geranylvanillin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
151455-08-2
VCID:
VC0233952
InChI:
InChI=1S/C18H24O3/c1-14(2)6-5-7-15(3)10-11-21-17-9-8-16(13-19)12-18(17)20-4/h6,8-10,12-13H,5,7,11H2,1-4H3/b15-10+
SMILES:
CC(=CCCC(=CCOC1=C(C=C(C=C1)C=O)OC)C)C
Molecular Formula:
C5H9N3OS
Molecular Weight:
288.4 g/mol
O-geranylvanillin
CAS No.: 151455-08-2
Main Products
VCID: VC0233952
Molecular Formula: C5H9N3OS
Molecular Weight: 288.4 g/mol
| CAS No. | 151455-08-2 |
|---|---|
| Product Name | O-geranylvanillin |
| Molecular Formula | C5H9N3OS |
| Molecular Weight | 288.4 g/mol |
| IUPAC Name | 4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3-methoxybenzaldehyde |
| Standard InChI | InChI=1S/C18H24O3/c1-14(2)6-5-7-15(3)10-11-21-17-9-8-16(13-19)12-18(17)20-4/h6,8-10,12-13H,5,7,11H2,1-4H3/b15-10+ |
| Standard InChIKey | SRLAFDUAEAXGBA-XNTDXEJSSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/COC1=C(C=C(C=C1)C=O)OC)/C)C |
| SMILES | CC(=CCCC(=CCOC1=C(C=C(C=C1)C=O)OC)C)C |
| Canonical SMILES | CC(=CCCC(=CCOC1=C(C=C(C=C1)C=O)OC)C)C |
| Description | O-Geranylvanillin belongs to the class of organic compounds known as aromatic monoterpenoids. These are monoterpenoids containing at least one aromatic ring. O-Geranylvanillin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, O-geranylvanillin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, O-geranylvanillin can be found in green vegetables. This makes O-geranylvanillin a potential biomarker for the consumption of this food product. |
| Synonyms | O-geranylvanillin |
| PubChem Compound | 6444289 |
| Last Modified | Nov 11 2021 |
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